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Compound of Interest

Compound Name: Delmadinone Acetate

Cat. No.: B195053

CAS Number: 13698-49-2

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

Delmadinone acetate (DMA) is a potent synthetic steroidal progestin and anti-androgen used
primarily in veterinary medicine. This document provides a comprehensive technical overview
of its core properties, including physicochemical characteristics, pharmacological actions, and
detailed experimental methodologies. It is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and related fields.

Physicochemical Properties

Delmadinone acetate is a white to pale beige solid powder. Its fundamental physicochemical
properties are summarized in the table below, providing a foundational understanding of its
chemical identity and behavior.
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Property Value Reference
CAS Number 13698-49-2 [1]
Molecular Formula C23H27ClOa4 [1][2]
Molecular Weight 402.91 g/mol [11[2]

Solid powder, Pale Beige to
Appearance ) ) [3]

Light Beige
Melting Point 168-170 °C [1]

Slightly soluble in Chloroform
Solubility and Methanol. Water solubility:  [4]
6.07 mg/L (at 37 °C).

Dry, dark, and at O - 4 °C for

short term (days to weeks) or
Storage [3]

-20 °C for long term (months to

years).

Pharmacology

Delmadinone acetate exhibits a multi-faceted pharmacological profile, acting primarily as a
progestogen and an anti-androgen, with weak glucocorticoid activity.[2][3] Its therapeutic
effects in androgen-dependent conditions stem from its integrated mechanisms of action.

Mechanism of Action

The primary mechanisms of action of Delmadinone acetate include:

o Androgen Receptor Blockade: DMA competitively antagonizes androgen receptors, thereby
inhibiting the biological effects of endogenous androgens like testosterone and
dihydrotestosterone (DHT).[2][3]

» 50-Reductase Inhibition: It inhibits the enzyme 5a-reductase, which is responsible for the
conversion of testosterone to the more potent androgen, DHT.[2] This action is particularly
relevant in tissues where DHT is the primary androgenic driver, such as the prostate.
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» Antigonadotropic Effects: By exerting negative feedback on the hypothalamic-pituitary-
gonadal axis, DMA suppresses the release of gonadotropins (luteinizing hormone - LH),
leading to decreased testicular testosterone production.[2][5]

These actions collectively result in a significant reduction of androgenic stimulation in target
tissues, making it effective in the management of conditions like benign prostatic hyperplasia.

[3]

Receptor Binding Profile

While specific Ki or IC50 values for Delmadinone acetate are not readily available in the public
domain, its classification as a potent progestin and anti-androgen indicates significant binding
affinity for the progesterone and androgen receptors. It is also noted to have weak
glucocorticoid properties, suggesting some interaction with the glucocorticoid receptor.

Signaling Pathways

The biological effects of Delmadinone acetate are mediated through its interaction with
intracellular steroid hormone receptors, which function as ligand-activated transcription factors.
The generalized signaling pathways are depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Review]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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